Methyl 4,6-dimethoxynaphthalene-1-carboxylate

• CAS No.: 84533-49-3
• Molecular Formula: C14H14O4
• Molecular Weight: 246.26 g/mol
• IUPAC Name: methyl 4,6-dimethoxynaphthalene-1-carboxylate
• InChI: InChI=1S/C14H14O4/c1-16-9-4-5-10-11(14(15)18-3)6-7-13(17-2)12(10)8-9/h4-8H,1-3H3
• InChI Key: RKWJGQUAYXKOGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CC(=C2C=C1)C(=O)OC)OC

Description

Methyl 4,6-dimethoxynaphthalene-1-carboxylate is a useful research compound. Its molecular formula is C14H14O4 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,6-Dimethoxy-1-naphthalenecarboxylic acid (98.5 g, 0.425 mole, described in Example 61) was added to an ice-cooled solution of SOCl2 (59.5 g, 0.5 mole) in anhydrous methanol (225 ml). The mixture was heated at reflux for 18 hr. Another portion of SOCl2 (35.5 ml) was added and the reflux was continued for another 7 hr. The mixture was extracted with diethyl ether. The ether extract was washed with water and then aqueous NaHCO3 solution, dried (Na2SO4) and concentrated to dryness. The solid residue was crystallized from methanol (720 ml) to give 64.5 g of 4,6-dimethoxy-1-naphthalenecarboxylic acid methyl ester; mp 102°-104° C.; NMR (CDCl3) δ 3.9 (s, 6H), 4.0 (s, 3H), 7.7 (m, 5H).